Cas no 1212202-62-4 ((S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride
• CAS No: 1212202-62-4
• MF: C₉H₁₄ClNO₂S
• MW: 235.7310
• MDL: MFCD12913202
• CID: 3041995
• PubChem ID: 45792110
• Update Time: 2025-06-07

(S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride
• (1S)-1-(4-methanesulfonylphenyl)ethan-1-amine hydrochloride
• NE37347
• (S)-1-(4-(methylsulfonyl)-phenyl)ethanamine hcl
• (1S)-1-(4-Methanesulfonylphenyl)ethan-1-amine HCl
• Z1696824095
• AKOS030632943
• DS-19782
• EN300-53083
• CS-0149647
• (S)-1-(4-(Methylsulfonyl)phenyl)ethanaminehydrochloride
• (1S)-1-(4-methylsulfonylphenyl)ethanamine;hydrochloride
• MFCD12913202
• (1S)-1-(4-METHANESULFONYLPHENYL)ETHANAMINE HYDROCHLORIDE
• J-502347
• F16985
• 1212202-62-4

• MDL： MFCD12913202
• Inchi： 1S/C9H13NO2S.ClH/c1-7(10)8-3-5-9(6-4-8)13(2,11)12;/h3-7H,10H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： JAECXGZNWPVNEU-FJXQXJEOSA-N
• SMILES： Cl[H].S(C([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])[C@]([H])(C([H])([H])[H])N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 235.0433776g/mol
• Monoisotopic Mass: 235.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride

Introduction to (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride (CAS No. 1212202-62-4)

Compound CAS No. 1212202-62-4, specifically identified as (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this amine hydrochloride derivative incorporates a chiral center, which is pivotal in determining its pharmacological properties and interactions with biological targets.

The presence of the methylsulfonyl group in the aromatic ring enhances the compound's solubility and metabolic stability, making it an attractive candidate for further investigation. This feature is particularly relevant in the context of drug design, where optimizing solubility and bioavailability is crucial for therapeutic efficacy. Additionally, the chiral configuration of the amine moiety plays a critical role in modulating the compound's pharmacokinetic profile, thereby influencing its overall pharmacological activity.

Recent studies have highlighted the importance of chiral drugs in achieving targeted therapeutic effects. The enantiomeric purity of (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride is a key factor that distinguishes it from its racemic counterpart. Research has demonstrated that enantiopure compounds often exhibit distinct pharmacological profiles, with one enantiomer being more active or selective than the other. This phenomenon is particularly evident in the case of this compound, where the (S)-configuration has shown promising results in preclinical studies.

The structural motif of this compound also suggests potential interactions with various biological targets, including enzymes and receptors. The aromatic ring, coupled with the electron-withdrawing nature of the methylsulfonyl group, may facilitate binding to specific sites on target proteins. Such interactions are fundamental to drug action and can be leveraged to develop novel therapeutic agents. Furthermore, the amine hydrochloride salt form enhances the compound's stability and bioavailability, making it more suitable for formulation into pharmaceutical products.

In the context of current research trends, there is a growing emphasis on developing drugs with improved selectivity and reduced side effects. The unique structural features of (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride position it as a promising candidate for addressing these challenges. Its ability to interact selectively with biological targets while maintaining favorable pharmacokinetic properties makes it an attractive option for further development.

One area of particular interest is the potential application of this compound in treating neurological disorders. The chiral amine moiety and aromatic ring structure suggest that it may interact with neurotransmitter systems, offering a novel approach to managing conditions such as depression and anxiety. Preclinical studies have begun to explore these possibilities, with initial results indicating that this compound may exhibit anxiolytic and antidepressant effects.

The synthesis and characterization of this compound have also advanced significantly in recent years. Modern synthetic methodologies have enabled researchers to produce high-purity enantiomerically pure forms of (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride, which is essential for rigorous pharmacological evaluation. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve these goals, ensuring that subsequent studies are conducted with compounds of known stereochemical purity.

The development of new pharmaceutical agents relies heavily on understanding their interactions at a molecular level. Computational modeling and spectroscopic techniques have been instrumental in elucidating the structure-activity relationships (SAR) of this compound. These approaches have provided valuable insights into how changes in the molecular structure can influence pharmacological activity, guiding further optimization efforts.

The regulatory landscape for new drug development also plays a critical role in shaping research priorities. Regulatory agencies require comprehensive data demonstrating safety and efficacy before approving new drugs for clinical use. As such, researchers must conduct thorough preclinical studies to gather this evidence. The unique properties of (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride make it an attractive candidate for such studies, given its potential therapeutic benefits and favorable pharmacokinetic profile.

In conclusion, (S)-1-(4-(Methylsulfonyl)phenyl)ethanamine hydrochloride (CAS No. 1212202-62-4) represents a significant advancement in pharmaceutical chemistry with promising applications in drug development. Its unique structural features, including the chiral amine moiety and methylsulfonyl group, contribute to its potential as a therapeutic agent. Ongoing research continues to explore its pharmacological properties and applications across various therapeutic areas, positioning it as a valuable compound for future medical interventions.